Cas no 1171599-63-5 (N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride)

• Product Name: N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride
• CAS No: 1171599-63-5
• MF: C₁₄H₁₃Cl₂F₃N₂O₂
• MW: 369.166432142258
• CID: 5694245
• PubChem ID: 18778098
• Update Time: 2025-07-28

N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride
• n-(4-Chloro-3-(trifluoromethyl)phenyl)-2-((furan-2-ylmethyl)amino)acetamide hydrochloride
• 1171599-63-5
• EN300-08881
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-(furan-2-ylmethylamino)acetamide;hydrochloride
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-{[(furan-2-yl)methyl]amino}acetamide hydrochloride
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(2-furylmethyl)amino]acetamide hydrochloride
• N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamidehydrochloride
• Z56965923
• CS-0294150
• Acetamide, N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[(2-furanylmethyl)amino]-, hydrochloride (1:1)
• N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride

• Inchi： 1S/C14H12ClF3N2O2.ClH/c15-12-4-3-9(6-11(12)14(16,17)18)20-13(21)8-19-7-10-2-1-5-22-10;/h1-6,19H,7-8H2,(H,20,21);1H
• InChI Key： OPKNFQPPTCHLAT-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(F)(F)F)NC(CNCC1=CC=CO1)=O.Cl

Computed Properties

• Exact Mass: 368.0306175g/mol
• Monoisotopic Mass: 368.0306175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride

N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride: A Comprehensive Overview

N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride (CAS No. 1171599-63-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry. The presence of both chloro and trifluoromethyl substituents in its aromatic ring, coupled with an amide functional group and a furan-2-ylmethyl side chain, endows it with unique chemical properties that make it a subject of intense interest.

The molecular framework of N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride is meticulously designed to interact with biological targets in a highly specific manner. The chloro substituent, known for its ability to enhance binding affinity through halogen bonding, plays a crucial role in stabilizing the compound's interactions with biological receptors. Similarly, the trifluoromethyl group contributes to lipophilicity and metabolic stability, which are critical factors in drug design. These features collectively contribute to the compound's potential as a pharmacological agent.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the benefits of fluorinated compounds. The incorporation of fluorine atoms into drug molecules has been widely recognized for its ability to improve pharmacokinetic properties, such as bioavailability and half-life. N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride exemplifies this trend, as its structure incorporates multiple fluorine atoms, which are likely to enhance its overall efficacy and stability.

The amide functional group in this compound is another key feature that warrants detailed discussion. Amides are well-known for their versatility in medicinal chemistry, serving as crucial motifs in numerous bioactive molecules. The amide bond not only contributes to the compound's solubility but also provides a scaffold for further chemical modifications. This flexibility makes N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride a valuable starting point for designing more complex derivatives with enhanced pharmacological properties.

The furan-2-ylmethyl side chain adds an additional layer of complexity to the molecule. Furan derivatives have been extensively studied for their biological activities, ranging from antimicrobial to anti-inflammatory effects. The presence of this moiety in N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride suggests that it may exhibit similar therapeutic benefits. Furthermore, the interaction between the furan ring and other parts of the molecule could lead to unique conformational preferences that influence its biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological behavior of molecules with remarkable accuracy. By leveraging techniques such as molecular docking and quantum mechanics simulations, scientists can gain insights into how N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride interacts with target proteins and enzymes. These computational studies have already provided valuable information about its potential binding modes and affinity for various biological receptors.

The synthesis of N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride is another area where significant progress has been made. Modern synthetic methodologies have allowed chemists to construct complex molecular architectures with high precision and yield. The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high purity and functionality. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving these goals.

In conclusion, N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[(furan-2-ylmethyl)amino]acetamide hydrochloride (CAS No. 1171599-63-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of chloro, trifluoromethyl, and furan moieties, make it an attractive candidate for further exploration. As research continues to uncover new applications for fluorinated compounds, N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[furan-2-ylylmethyIAMINO]_{aCETAMIDE HYDROCHLORIDE is poised to play a pivotal role in the development of next-generation therapeutics.}